![molecular formula C21H17FN2O4 B6547112 methyl 2-{1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate CAS No. 946380-49-0](/img/structure/B6547112.png)
methyl 2-{1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a pyridine ring (a six-membered ring with one nitrogen atom), an amide group (a carbonyl group (C=O) attached to a nitrogen), and a benzoate group (a benzene ring attached to a carboxylate ester). The presence of the fluorophenyl group suggests that the compound might have interesting chemical properties, as fluorine atoms are highly electronegative and can significantly affect the chemical behavior of the molecule .
Molecular Structure Analysis
The molecular structure of the compound can be inferred from its name. It likely has a complex, three-dimensional structure due to the presence of the rigid pyridine and phenyl rings. The exact geometry would depend on the specific arrangement of the atoms and the conformations of the rings .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its specific structure. Factors like its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule .Mechanism of Action
Mode of Action
It is known that similar compounds with indole and imidazole moieties have shown various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with its targets, leading to changes in cellular processes.
Advantages and Limitations for Lab Experiments
Methyl 2-{1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize in a two-step process. Additionally, it has a wide range of biochemical and physiological effects, making it suitable for a variety of research applications. However, it is important to note that the mechanism of action of this compound is still unclear, and further research is needed in order to fully understand its effects.
Future Directions
There are several potential future directions for methyl 2-{1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate research. One potential direction is to further investigate its mechanism of action in order to better understand how it affects biochemical and physiological processes. Additionally, further research could be done to explore its potential applications in the fields of pharmaceuticals and biomedicine. Finally, further research could be done to investigate its potential use in the treatment of neurodegenerative diseases.
Synthesis Methods
Methyl 2-{1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate can be synthesized in a two-step process. The first step involves the reaction of 4-fluorophenylmethyl bromide with 2-amino-3-hydroxy-1,6-dihydropyridine in the presence of sodium ethoxide in ethanol. The second step involves the reaction of the resulting product with benzoic anhydride in the presence of pyridine. This yields the desired product, this compound, in a yield of about 80%.
Scientific Research Applications
Methyl 2-{1-[(4-fluorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-amido}benzoate has been studied for its potential applications in the fields of pharmaceuticals and biomedicine. It has been found to possess anti-inflammatory, anti-oxidant, anti-tumor, and anti-cancer properties. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases and as an inhibitor of the enzyme monoamine oxidase A.
Properties
IUPAC Name |
methyl 2-[[1-[(4-fluorophenyl)methyl]-6-oxopyridine-3-carbonyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN2O4/c1-28-21(27)17-4-2-3-5-18(17)23-20(26)15-8-11-19(25)24(13-15)12-14-6-9-16(22)10-7-14/h2-11,13H,12H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REPKXLIJLABPCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)C2=CN(C(=O)C=C2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.